Cas no 1807160-86-6 (4-Amino-3-fluoro-5-(trifluoromethyl)mandelic acid)

• Product Name: 4-Amino-3-fluoro-5-(trifluoromethyl)mandelic acid
• CAS No: 1807160-86-6
• MF: C₉H₇F₄NO₃
• MW: 253.150396585464
• CID: 4796840
• Update Time: 2025-05-20

4-Amino-3-fluoro-5-(trifluoromethyl)mandelic acid Chemical and Physical Properties

Names and Identifiers

• 4-Amino-3-fluoro-5-(trifluoromethyl)mandelic acid

• Inchi： 1S/C9H7F4NO3/c10-5-2-3(7(15)8(16)17)1-4(6(5)14)9(11,12)13/h1-2,7,15H,14H2,(H,16,17)
• InChI Key： IRVCKWSBRQNYIV-UHFFFAOYSA-N
• SMILES： FC1=CC(C(C(=O)O)O)=CC(C(F)(F)F)=C1N

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 297
• XLogP3: 1.1
• Topological Polar Surface Area: 83.6

Additional information on 4-Amino-3-fluoro-5-(trifluoromethyl)mandelic acid

4-Amino-3-Fluoro-5-(Trifluoromethyl)Mandelic Acid: A Comprehensive Overview

The compound with CAS No. 1807160-86-6, known as 4-Amino-3-fluoro-5-(trifluoromethyl)mandelic acid, is a highly specialized organic compound that has garnered significant attention in the fields of pharmaceutical chemistry and materials science. This compound is characterized by its unique structural features, which include an amino group at the 4-position, a fluorine atom at the 3-position, and a trifluoromethyl group at the 5-position on the mandelic acid backbone. These substituents impart distinctive chemical and biological properties, making it a valuable molecule for various applications.

Mandelic acid itself is a naturally occurring alpha-hydroxy acid derived from amygdalin, found in bitter almonds. The addition of functional groups such as amino, fluoro, and trifluoromethyl significantly alters its reactivity and functionality. Recent studies have highlighted the potential of this compound in drug design, particularly in the development of anti-cancer agents. Researchers have demonstrated that the trifluoromethyl group enhances the molecule's lipophilicity, improving its ability to cross cellular membranes and target specific pathways involved in cancer progression.

One of the most promising applications of 4-Amino-3-fluoro-5-(trifluoromethyl)mandelic acid lies in its role as a precursor for more complex bioactive molecules. The amino group at the 4-position serves as a versatile site for further chemical modifications, enabling the synthesis of diverse derivatives with enhanced pharmacological properties. For instance, scientists have explored its use in creating peptide-based drugs that exhibit high specificity and efficacy against various diseases.

In addition to its pharmaceutical applications, this compound has also found utility in materials science. The fluoro and trifluoromethyl groups contribute to the molecule's stability and resistance to environmental factors, making it an ideal candidate for use in advanced materials such as polymers and coatings. Recent advancements in polymer chemistry have leveraged these properties to develop high-performance materials with applications in aerospace and electronics.

The synthesis of 4-Amino-3-fluoro-5-(trifluoromethyl)mandelic acid involves a multi-step process that requires precise control over reaction conditions to ensure high yields and purity. Researchers have optimized synthetic routes by incorporating novel catalysts and reaction techniques, significantly reducing production costs while maintaining product quality. These improvements have made the compound more accessible for both academic research and industrial applications.

From a sustainability perspective, there is growing interest in exploring green chemistry approaches for synthesizing this compound. Scientists are investigating the use of biocatalysts and renewable feedstocks to minimize environmental impact while maximizing efficiency. Such efforts align with global initiatives aimed at promoting sustainable practices across various industries.

In conclusion, 4-Amino-3-fluoro-5-(trifluoromethyl)mandelic acid represents a remarkable example of how structural modifications can unlock new possibilities for organic compounds. With its diverse applications spanning pharmaceuticals, materials science, and sustainable chemistry, this compound continues to be a focal point for cutting-edge research. As advancements in synthetic methods and material characterization techniques unfold, we can expect even more innovative uses for this versatile molecule in the foreseeable future.